Cas no 2751703-59-8 (3-methyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-sulfonyl chloride)

• Product Name: 3-methyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-sulfonyl chloride
• CAS No: 2751703-59-8
• MF: C₇H₉ClN₂O₃S
• MW: 236.675959348679
• CID: 5815365
• PubChem ID: 165657381
• Update Time: 2025-05-24

3-methyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2751703-59-8
• 3-methyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-sulfonyl chloride
• EN300-37342869

• Inchi： 1S/C7H9ClN2O3S/c1-5-7(14(8,11)12)9-6-4-13-3-2-10(5)6/h2-4H2,1H3
• InChI Key： VUIWVELKCRGVDT-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)N2C(COCC2)=N1)(=O)=O

Computed Properties

• Exact Mass: 236.0022410g/mol
• Monoisotopic Mass: 236.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.6Ų

Additional information on 3-methyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-sulfonyl chloride

Recent Advances in the Application of 3-methyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-sulfonyl chloride (CAS: 2751703-59-8) in Chemical Biology and Drug Discovery

3-methyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-sulfonyl chloride (CAS: 2751703-59-8) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Its unique imidazo[2,1-c][1,4]oxazine scaffold provides a rigid framework that can be further functionalized, making it a valuable building block in medicinal chemistry.

Recent studies have highlighted the role of 3-methyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-sulfonyl chloride in the design of covalent inhibitors targeting specific cysteine residues in proteins. The sulfonyl chloride moiety enables selective modification of thiol groups, facilitating the development of irreversible inhibitors with enhanced potency and selectivity. For instance, researchers have successfully utilized this compound to develop novel inhibitors for Bruton's tyrosine kinase (BTK) and other kinases involved in inflammatory and oncogenic pathways. These findings underscore the compound's potential in addressing unmet medical needs in autoimmune diseases and cancer.

In addition to its applications in inhibitor design, 3-methyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-sulfonyl chloride has been employed in the synthesis of fluorescent probes and affinity-based protein profiling (ABPP) reagents. These tools are instrumental in studying enzyme activity and target engagement in complex biological systems. A recent study demonstrated the use of this compound in developing activity-based probes for serine hydrolases, enabling real-time monitoring of enzymatic activity in live cells. Such advancements highlight the compound's utility in chemical proteomics and drug target validation.

The synthetic accessibility of 3-methyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-sulfonyl chloride has also been a focus of recent research. Novel synthetic routes have been reported, offering improved yields and scalability for industrial applications. One study described a streamlined two-step synthesis starting from commercially available precursors, which significantly reduces production costs and environmental impact. These developments are critical for facilitating the large-scale production of derivatives for preclinical and clinical studies.

Looking ahead, the continued exploration of 3-methyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-sulfonyl chloride and its derivatives holds promise for advancing drug discovery efforts. Future research directions may include the development of bifunctional molecules that combine targeting and therapeutic modalities, as well as the exploration of its applications in targeted protein degradation strategies such as PROTACs. The compound's unique chemical properties and demonstrated biological activities position it as a valuable asset in the ongoing quest for innovative therapeutics.